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Compound of Interest

Compound Name: Propyl sulfide

Cat. No.: B086407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

propyl sulfide (also known as dipropyl sulfide). It includes tabulated physical data and

detailed experimental protocols for the determination of these critical properties, aimed at

professionals in research and development.

Core Physicochemical Data of Propyl Sulfide
Propyl sulfide is a colorless liquid with a characteristic stench.[1][2] Accurate determination of

its melting and boiling points is crucial for its identification, purity assessment, and safe

handling in a laboratory setting. The quantitative data for these properties are summarized

below.

Property Value Conditions

Melting Point -102.5 °C to -103 °C -

Boiling Point 142 °C to 143 °C At 760 mm Hg

Data sourced from PubChem, ChemBK, and Sigma-Aldrich.[1][2]
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Standard laboratory methods are employed to determine the melting and boiling points of

organic compounds like propyl sulfide. The following sections detail the generalized protocols

for these measurements.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[3] For a pure crystalline compound, this transition occurs over a very narrow range

(typically 0.5-1.0°C).[4] The presence of impurities typically causes a depression of the melting

point and a broadening of the melting range.[4][5]

Methodology: Capillary Method using a Melting Point Apparatus

This is a common and effective method for determining the melting point of a solid organic

compound.

Sample Preparation: A small amount of the solid compound is finely powdered.[6] The open

end of a glass capillary tube is dipped into the powder. The tube is then tapped gently on a

hard surface to pack the sample into the closed end of the tube.[5]

Apparatus Setup: The packed capillary tube is placed into the heating block of a melting

point apparatus. A calibrated thermometer is inserted into the apparatus to monitor the

temperature.[3]

Heating and Observation: The apparatus is turned on, and the sample is heated. An initial

rapid heating can be used to find an approximate melting point.[4] For an accurate

measurement, the determination is repeated with a fresh sample, heating slowly

(approximately 1-2°C per minute) as the temperature approaches the expected melting

point.[6]

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.

The melting point is reported as the range between T1 and T2.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, causing the liquid to transition into a gaseous state.[7][8]

Methodology: Capillary Method using a Thiele Tube

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Sample Preparation: A few milliliters of the liquid sample (propyl sulfide) are placed into a

small test tube or fusion tube. A capillary tube, sealed at one end, is placed into the liquid

with its open end submerged.[7][9]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then clamped and immersed in a

heating bath, typically a Thiele tube filled with a high-boiling point liquid like mineral oil or

silicone oil.[6]

Heating and Observation: The side arm of the Thiele tube is gently heated, which creates

convection currents that ensure uniform temperature distribution.[6] As the temperature

rises, air trapped in the capillary tube will expand and slowly bubble out. When the boiling

point is reached, a rapid and continuous stream of bubbles will emerge from the open end of

the capillary tube.[7]

Data Recording: The heat source is removed at the point of rapid bubbling. The liquid will

begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid

is drawn back into the capillary tube.[10] This temperature is recorded as the boiling point of

the liquid.

Visualized Workflows
The logical steps for the experimental determination of melting and boiling points are illustrated

below using workflow diagrams.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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